Cas no 945847-58-5 (2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde)

• Product Name: 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde
• CAS No: 945847-58-5
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 4936635
• Update Time: 2026-02-27

2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde
• 2-dimethylamino-5-trifluoromethyl-benzaldehyde
• Benzaldehyde, 2-(dimethylamino)-5-(trifluoromethyl)-

• Inchi： 1S/C10H10F3NO/c1-14(2)9-4-3-8(10(11,12)13)5-7(9)6-15/h3-6H,1-2H3
• InChI Key： YWWATSPMFRZORV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=O)C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3

Additional information on 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde

Introduction to 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde (CAS No. 945847-58-5)

2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde, also known by its CAS number 945847-58-5, is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a benzaldehyde core substituted with a dimethylamino group and a trifluoromethyl group, providing it with distinct chemical properties and reactivity profiles.

The molecular structure of 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde consists of a benzene ring with an aldehyde group at the 2-position, a dimethylamino group at the 3-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts specific characteristics to the molecule, such as enhanced solubility, stability, and reactivity. The dimethylamino group is known for its electron-donating properties, which can influence the reactivity of the aldehyde group, while the trifluoromethyl group provides electron-withdrawing effects and increased hydrophobicity.

In recent years, 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde has gained significant attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of bioactive compounds. Research has shown that this compound can be used as a starting material for the preparation of various pharmaceuticals, including anti-inflammatory agents, anticancer drugs, and central nervous system (CNS) modulators. The unique combination of functional groups allows for a wide range of chemical transformations, making it a valuable intermediate in drug discovery and development.

One notable application of 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde is in the synthesis of fluorinated compounds. Fluorine-containing molecules are increasingly important in drug design due to their ability to improve pharmacokinetic properties and enhance biological activity. The trifluoromethyl group in this compound can be readily incorporated into target molecules, providing enhanced metabolic stability and improved binding affinity to biological targets.

The synthetic versatility of 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde has also been explored in the context of organic synthesis. Various reactions, such as nucleophilic addition to the aldehyde group, electrophilic substitution on the benzene ring, and coupling reactions involving the trifluoromethyl group, have been reported in the literature. These reactions enable the preparation of a diverse array of derivatives with tailored properties for specific applications.

In addition to its use in pharmaceuticals, 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde has found applications in other areas of chemistry. For example, it has been utilized as a ligand in transition metal-catalyzed reactions, where its electron-donating dimethylamino group can influence catalytic activity and selectivity. The compound has also been employed in materials science for the synthesis of functional polymers and coatings with enhanced performance characteristics.

The physical properties of 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde

Safety considerations are an important aspect when handling 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde. As with many organic compounds containing aldehyde groups, it can be irritating to the skin and eyes and may cause respiratory issues if inhaled. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during handling. Additionally, it is recommended to work with this compound in well-ventilated areas or under a fume hood to minimize exposure risks.

In conclusion, 2-(Dimethylamino)-5-(trifluoromethyl)benzaldehyde (CAS No. 945847-58-5) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceuticals. Its unique molecular structure provides a foundation for diverse chemical transformations and applications, making it an essential building block for researchers and chemists working on advanced materials and drug development projects.